Cas no 2171110-45-3 (3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one)

• Product Name: 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one
• CAS No: 2171110-45-3
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5301815
• Update Time: 2025-05-19

3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 3-amino-1-[2-(3-hydroxy-1-pyrrolidinyl)ethyl]-
• 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one

• Inchi： 1S/C11H17N3O2/c12-10-2-1-4-14(11(10)16)7-6-13-5-3-9(15)8-13/h1-2,4,9,15H,3,5-8,12H2
• InChI Key： XEHALXGBJYGCAK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCN2CCC(O)C2)C=CC=C1N

Additional information on 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one

Comprehensive Guide to 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one (CAS No. 2171110-45-3): Properties, Applications, and Market Insights

3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one (CAS No. 2171110-45-3) is a specialized organic compound with a unique molecular structure that combines a pyridinone core with a hydroxypyrrolidine side chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a versatile building block for drug discovery. The presence of both amino and hydroxyl functional groups in its structure makes it particularly valuable for designing molecules with enhanced bioavailability and target specificity.

The chemical industry has seen a growing demand for 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one as researchers explore its applications in developing novel therapeutic agents. Recent studies suggest its potential utility in creating kinase inhibitors and other small molecule modulators, aligning with current trends in precision medicine and targeted therapies. The compound's CAS number 2171110-45-3 serves as a crucial identifier for researchers and procurement specialists navigating chemical databases and regulatory documentation.

From a structural perspective, 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one features a pyridin-2-one scaffold substituted at the 1-position with a 2-(3-hydroxypyrrolidin-1-yl)ethyl group and at the 3-position with an amino group. This arrangement creates multiple sites for molecular interactions and derivatization, making it particularly interesting for medicinal chemistry applications. The hydroxypyrrolidine moiety contributes to the compound's solubility profile, while the pyridinone core offers potential for π-stacking interactions in biological systems.

Current research trends highlight the importance of CAS 2171110-45-3 in the development of central nervous system (CNS) targeted compounds. The compound's ability to potentially cross the blood-brain barrier, combined with its modifiable functional groups, positions it as a valuable scaffold in neuropharmacology. This aligns with increasing industry focus on neurological disorders and the growing demand for innovative CNS drug candidates in pharmaceutical pipelines worldwide.

The synthesis of 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one typically involves multi-step organic transformations, with careful control of reaction conditions to preserve the integrity of its sensitive functional groups. Process optimization for this compound has become a topic of interest in green chemistry circles, as researchers seek more sustainable routes to its production. These developments respond to the pharmaceutical industry's push toward environmentally friendly synthesis methods and reduced process mass intensity.

Quality control of CAS 2171110-45-3 presents specific analytical challenges due to its polar nature and potential for tautomerism. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to ensure compound purity and structural verification. The growing adoption of quality-by-design (QbD) principles in fine chemical manufacturing has led to improved standardization of this material, meeting the exacting requirements of modern drug development programs.

Market analysis indicates steady growth in demand for 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one, particularly from contract research organizations and academic institutions engaged in early-stage drug discovery. The compound's price point and availability have shown seasonal variations, reflecting the dynamic nature of the fine chemicals market. Strategic sourcing of CAS 2171110-45-3 has become increasingly important for research teams working on tight timelines and budgets.

Regulatory considerations for 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one vary by jurisdiction, but generally fall under standard laboratory chemical guidelines. Proper handling procedures, including the use of personal protective equipment and appropriate ventilation, are recommended when working with this compound. Documentation accompanying CAS 2171110-45-3 typically includes detailed safety data sheets and certificates of analysis to ensure compliance with various international standards.

Future prospects for 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one appear promising, with several patent applications citing derivatives of this core structure in various therapeutic areas. The compound's versatility as a synthetic intermediate continues to attract interest from medicinal chemists exploring structure-activity relationships in diverse biological targets. As drug discovery paradigms evolve toward more complex molecular architectures, the value of such multifunctional building blocks is expected to increase correspondingly.

In conclusion, 3-amino-1-[2-(3-hydroxypyrrolidin-1-yl)ethyl]pyridin-2-one (CAS No. 2171110-45-3) represents an important chemical entity in modern pharmaceutical research. Its unique structural features and synthetic accessibility position it as a valuable tool for drug discovery scientists addressing current challenges in medicinal chemistry. The compound's trajectory reflects broader trends in the fine chemicals sector, where molecular complexity, functional group diversity, and synthetic tractability converge to create opportunities for therapeutic innovation.